Cas no 1000772-62-2 (4-Pyrrolidin-3-yl-1H-pyrazole)

• Product Name: 4-Pyrrolidin-3-yl-1H-pyrazole
• CAS No: 1000772-62-2
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 2113899
• PubChem ID: 67187230
• Update Time: 2024-03-01

4-Pyrrolidin-3-yl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(3-pyrrolidinyl)-1H-Pyrazole
• 4-Pyrrolidin-3-yl-1H-pyrazole

• Inchi： 1S/C7H11N3/c1-2-8-3-6(1)7-4-9-10-5-7/h4-6,8H,1-3H2,(H,9,10)
• InChI Key： XPDOYXLHSAFZTP-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=NNC=2)C1

Computed Properties

• Exact Mass: 137.095297364g/mol
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.7
• XLogP3: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines